Cas no 2171436-78-3 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• CAS No: 2171436-78-3
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6090864
• PubChem ID: 165523249
• Update Time: 2025-07-20

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• 2171436-78-3
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}propanoic acid
• EN300-1546823

• Inchi： 1S/C21H22N2O6/c1-12(19(24)23-29-13(2)20(25)26)22-21(27)28-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12-13,18H,11H2,1-2H3,(H,22,27)(H,23,24)(H,25,26)/t12-,13?/m0/s1
• InChI Key： YREQLXXYOROBJV-UEWDXFNNSA-N
• SMILES： O(C(N[C@H](C(NOC(C(=O)O)C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid

Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS No. 2171436-78-3) and Its Emerging Applications in Chemical Biology

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid, identified by the CAS number 2171436-78-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, has garnered attention due to its unique chemical properties and promising applications in drug discovery and molecular targeting. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an enantiomerically pure (S)-configuration at the proline residue highlights its synthetic elegance and biological relevance.

Recent advancements in the field of medicinal chemistry have underscored the importance of chiral molecules in modulating biological processes. The enantiopure nature of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid makes it an attractive candidate for developing selective ligands and probes. The Fmoc moiety, a common protecting group in peptide synthesis, not only enhances the stability of the compound but also facilitates its incorporation into larger biomolecular frameworks. This dual functionality positions the compound as a versatile tool for investigating enzyme mechanisms and developing novel therapeutic agents.

The structural motif of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid incorporates several key features that are highly relevant to contemporary research in chemical biology. The fluorene scaffold, known for its excellent photophysical properties, allows for applications in fluorescence-based assays and imaging techniques. This makes the compound particularly valuable for studying dynamic biological processes in real-time, such as protein-protein interactions and cellular signaling pathways. Moreover, the amide bond in the molecule serves as a critical pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors for therapeutic purposes. The unique structural features of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid make it an excellent candidate for designing inhibitors targeting various disease-related pathways. For instance, its ability to mimic natural substrates or modulate enzyme activity has been explored in the context of cancer therapy and neurodegenerative diseases. Preliminary studies have suggested that this compound exhibits promising inhibitory effects on certain kinases and proteases, which are pivotal in disease progression.

The synthesis of enantiopure compounds like 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid is a testament to the progress made in synthetic organic chemistry. Modern methodologies have enabled the efficient construction of complex chiral molecules with high enantiomeric purity. This capability is crucial for ensuring that biological assays yield meaningful results without interference from racemic impurities. The synthetic route to this compound involves multiple steps, including protection-deprotection strategies and stereoselective transformations, showcasing the ingenuity of contemporary synthetic chemists.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational techniques have been employed to model the interactions between 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid and biological targets. These simulations have provided valuable insights into binding affinities, molecular dynamics, and allosteric effects, guiding the optimization of lead compounds for therapeutic use. Such computational approaches are integral to modern drug development pipelines, streamlining the process from initial discovery to final optimization.

Another exciting application of this compound lies in its potential as a building block for larger peptidomimetics. By incorporating functional groups such as amides or carboxylic acids, researchers can design molecules with enhanced binding affinity and selectivity. These peptidomimetics are particularly useful for targeting protein-protein interactions that are difficult to modulate with traditional small molecules. The versatility of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid as a scaffold underscores its importance in this emerging field.

The impact of this compound extends beyond academic research; it holds significant promise for translational medicine. By leveraging its unique properties, researchers aim to develop novel therapeutics that address unmet medical needs. For example, derivatives of this molecule could be explored as potential treatments for inflammatory diseases or infectious disorders where protein-protein interactions play a critical role. The ability to fine-tune molecular structure while maintaining enantiopurity offers unparalleled flexibility in designing next-generation drugs.

Future directions in the study of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid may include exploring its role in drug delivery systems and nanotechnology applications. The fluorescence properties associated with the fluorene moiety could be exploited for developing smart drug delivery platforms that respond to specific biological cues. Additionally, modifications to enhance solubility or bioavailability could broaden its therapeutic applications across various disease states.

In conclusion, 2-{(2S)- 2 -({(( 9 H -fluoren - 9 - yl ) methoxycarbonyl } amino ) pro pan amido oxy } pro pan oic ac id) (CAS No . 2171436 - 78 - 3 ) is a multifaceted compound with substantial potential in chemical biology and pharmaceutical research . Its intricate structure , chiral purity , and functional diversity make it an invaluable tool for studying biological processes , developing novel therapeutics , and advancing synthetic methodologies . As research continues to uncover new applications , this molecule is poised to play a pivotal role in shaping the future of drug discovery and molecular medicine .